Cas no 1646152-51-3 (Bis(oxazol-4-ylmethyl)amine hydrochloride)

• Product Name: Bis(oxazol-4-ylmethyl)amine hydrochloride
• CAS No: 1646152-51-3
• MF: C₈H₁₀ClN₃O₂
• MW: 215.6369
• MDL: MFCD28369488
• CID: 2093052
• Update Time: 2025-06-11

Bis(oxazol-4-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bis(oxazol-4-ylmethyl)amine hydrochloride
• AK164363
• ST24046187
• 1-(1,3-oxazol-4-yl)-N-(1,3-oxazol-4-ylmethyl)methanamine;hydrochloride

• MDL： MFCD28369488
• Inchi： 1S/C8H9N3O2.ClH/c1(7-3-12-5-10-7)9-2-8-4-13-6-11-8;/h3-6,9H,1-2H2;1H
• InChI Key： RUAQNZBUGHEETD-UHFFFAOYSA-N
• SMILES： Cl[H].O1C([H])=NC(=C1[H])C([H])([H])N([H])C([H])([H])C1=C([H])OC([H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 140
• Topological Polar Surface Area: 64.099

Bis(oxazol-4-ylmethyl)amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Bis(oxazol-4-ylmethyl)amine hydrochloride

Bis(oxazol-4-ylmethyl)amine hydrochloride (CAS No. 1646152-51-3): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Bis(oxazol-4-ylmethyl)amine hydrochloride, identified by its CAS number 1646152-51-3, represents a significant compound in the realm of chemical biology and medicinal chemistry. This bisamino derivative, featuring a unique oxazole moiety, has garnered attention due to its versatile structural and functional properties. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, imparts remarkable stability and reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride structure consists of two amine functionalities linked via methylene groups attached to the< strong>oxazol-4-yl moiety. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which is crucial for developing pharmacologically active compounds. The hydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, the< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride has been explored in several cutting-edge research areas. One notable application lies in the development of protease inhibitors, where its ability to mimic natural amino acid residues provides a strategic advantage. Proteases play pivotal roles in numerous physiological processes, including signal transduction and metabolic pathways. By inhibiting specific proteases, this compound has shown promise in modulating these processes, potentially leading to therapeutic benefits.

Moreover, the< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride has been investigated as a key intermediate in the synthesis of novel antibiotics. The oxazole ring's inherent bioactivity makes it an attractive component for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential enzymatic functions. Preliminary studies have demonstrated its efficacy against various resistant bacterial strains, highlighting its potential as a lead compound in antibiotic development.

The compound's< strong>oxazol-4-yl moiety also contributes to its utility in material science applications. Oxazoles are known for their ability to enhance thermal stability and mechanical strength in polymers. By incorporating< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride into polymer matrices, researchers have developed advanced materials with improved performance characteristics. These materials find applications in aerospace, automotive industries, and electronics, where high durability and resistance to environmental stressors are essential.

Recent advancements in computational chemistry have further expanded the applications of< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride. Molecular modeling studies have revealed its potential as a ligand for metal-based drug delivery systems. The oxazole ring can coordinate with transition metals such as ruthenium and platinum, forming complexes that exhibit enhanced anticancer properties. These complexes have shown promise in preclinical trials for targeting cancer cells while minimizing toxicity to healthy tissues.

The< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride has also been explored in the field of organic electronics. Its electron-deficient nature makes it suitable for use as a hole transporting material in organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into OLED architectures improves device efficiency and longevity. This application underscores the compound's versatility beyond biological and material science contexts.

In conclusion, the< strong>Bis(oxazol-4-ylmethyl)amine hydrochloride (CAS No. 1646152-51-3) is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for drug discovery, material design, and advanced technological applications. As research continues to uncover new functionalities of this compound, its significance is expected to grow further, driving innovation in multiple scientific disciplines.